Cas no 114882-65-4 (gamma-preprotachykinin amide (72-92))
gamma-preprotachykinin amide (72-92) Chemical and Physical Properties
Names and Identifiers
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- Neuropeptide g (rabbit) (9CI)
- gamma-Neuropeptide, rabbit
- gamma-preprotachykinin amide (72-92)
- Neuropeptide γ
- Γ-NEUROPEPTIDE, RABBIT
- g-Ppt (72-92)NH2
- Neuropeptide gamma
- Neuropeptide K(pig), 3-de-L-aspartic acid-4-de-L-serine-5-de-L-serine-6-de-L-isoleucine-7-de-L-glutamic acid-8-de-L-lysine-9-de-L-glutamine-10-de-L-valine-11-de-L-alanine-12-de-L-leucine-13-de-L-leucine-14-de-L-lysine-15-de-L-alanine-16-de-L-leucine-17-de-L-tyrosine-
- γ-Preprotachykinin(72-92)
- g-Preprotachykinin aMide (72-92)
- L-Asp-L-Ala-Gly-L-His-Gly-L-Gln-L-Ile-L-Ser-L-His-L-Lys-L-Arg-L-His-L-Lys-L-Thr-L-Asp-L-Ser-L-Phe-L-Val-Gly-L-Leu-L-Met-NH2
- Neuropeptide γ trifluoroacetate salt
- L-Methioninamide, L-α-aspartyl-L-alanylglycyl-L-histidylglycyl-L-glutaminyl-L-isoleucyl-L-seryl-L-histidyl-L-lysyl-L-arginyl-L-histidyl-L-lysyl-L-threonyl-L-α-aspartyl-L-seryl-L-phenylalanyl-L-valylglycyl-L-leucyl-
-
- Inchi: 1S/C99H158N34O29S/c1-10-51(6)79(132-88(152)63(24-25-72(103)137)118-73(138)42-112-84(148)66(33-55-38-107-46-114-55)120-74(139)41-111-82(146)52(7)117-83(147)58(102)36-76(141)142)97(161)130-71(45-135)95(159)127-68(35-57-40-109-48-116-57)91(155)123-60(21-14-16-27-100)85(149)122-62(23-18-29-110-99(105)106)86(150)126-67(34-56-39-108-47-115-56)90(154)124-61(22-15-17-28-101)87(151)133-80(53(8)136)98(162)128-69(37-77(143)144)92(156)129-70(44-134)94(158)125-65(32-54-19-12-11-13-20-54)93(157)131-78(50(4)5)96(160)113-43-75(140)119-64(31-49(2)3)89(153)121-59(81(104)145)26-30-163-9/h11-13,19-20,38-40,46-53,58-71,78-80,134-136H,10,14-18,21-37,41-45,100-102H2,1-9H3,(H2,103,137)(H2,104,145)(H,107,114)(H,108,115)(H,109,116)(H,111,146)(H,112,148)(H,113,160)(H,117,147)(H,118,138)(H,119,140)(H,120,139)(H,121,153)(H,122,149)(H,123,155)(H,124,154)(H,125,158)(H,126,150)(H,127,159)(H,128,162)(H,129,156)(H,130,161)(H,131,157)(H,132,152)(H,133,151)(H,141,142)(H,143,144)(H4,105,106,110)/t51-,52-,53+,58-,59-,60-,61-,62-,63-,64-,65-,66-,67-,68-,69-,70-,71-,78-,79-,80-/m0/s1
- InChI Key: NISSWFHUIGHJLY-BGKYVOMCSA-N
- SMILES: [C@H](C(=O)N[C@@H](CCCCN)C(=O)N[C@@]([H])([C@H](O)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CO)C(=O)N[C@H](C(=O)N[C@@H](C(C)C)C(=O)NCC(=O)N[C@@H](CC(C)C)C(=O)N[C@H](C(=O)N)CCSC)CC1C=CC=CC=1)(NC(=O)[C@H](CCCNC(N)=N)NC(=O)[C@H](CCCCN)NC(=O)[C@@H](NC(=O)[C@H](CO)NC(=O)[C@]([H])([C@@H](C)CC)NC(=O)[C@H](CCC(=O)N)NC(=O)CNC(=O)[C@@H](NC(=O)CNC(=O)[C@H](C)NC(=O)[C@@H](N)CC(=O)O)CC1N=CNC=1)CC1N=CNC=1)CC1N=CNC=1
Experimental Properties
- Water Partition Coefficient: Soluble in water at 2mg/ml. Also soluble in acetonitrile
gamma-preprotachykinin amide (72-92) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P001037-1mg |
gamma-Neuropeptide, rabbit |
114882-65-4 | 1mg |
$185.00 | 2024-07-19 | ||
| AAPPTec | P001037-5mg |
gamma-Neuropeptide, rabbit |
114882-65-4 | 5mg |
$530.00 | 2024-07-19 | ||
| AAPPTec | P001037-10mg |
gamma-Neuropeptide, rabbit |
114882-65-4 | 10mg |
$915.00 | 2024-07-19 | ||
| LKT Labs | N1988-0.5 mg |
γ-Neuropeptide, rabbit |
114882-65-4 | ≥95% | 0.5 mg |
$222.50 | 2023-07-10 | |
| LKT Labs | N1988-1 mg |
γ-Neuropeptide, rabbit |
114882-65-4 | ≥95% | 1mg |
$378.30 | 2023-07-10 | |
| LKT Labs | N1988-2.5 mg |
γ-Neuropeptide, rabbit |
114882-65-4 | ≥95% | 2.5 mg |
$667.50 | 2023-07-10 | |
| LKT Labs | N1988-0.5mg |
γ-Neuropeptide, rabbit |
114882-65-4 | ≥95% | 0.5mg |
$110.00 | 2024-05-21 | |
| LKT Labs | N1988-1mg |
γ-Neuropeptide, rabbit |
114882-65-4 | ≥95% | 1mg |
$185.00 | 2024-05-21 | |
| LKT Labs | N1988-2.5mg |
γ-Neuropeptide, rabbit |
114882-65-4 | ≥95% | 2.5mg |
$360.00 | 2024-05-21 |
gamma-preprotachykinin amide (72-92) Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
Additional information on gamma-preprotachykinin amide (72-92)
Gamma-Preprotachykinin Amide (72-92) and Its Significance in Modern Research
Gamma-preprotachykinin amide (CAS no. 114882-65-4) is a compound that has garnered significant attention in the field of chemical and biomedical research. This peptide, which is a derivative of the preprotachykinin gene family, plays a crucial role in various physiological and pathological processes. The structure and function of this compound have been extensively studied, leading to a deeper understanding of its potential applications in therapeutic interventions.
The gamma-preprotachykinin amide (72-92) sequence is particularly noteworthy due to its involvement in pain modulation, neurogenic inflammation, and cardiovascular regulation. Recent studies have highlighted its role in the development of novel analgesics and anti-inflammatory agents. The compound's ability to interact with specific receptors in the nervous system has opened up new avenues for treating chronic pain conditions, such as neuropathic pain and fibromyalgia.
In the realm of biomedical research, the CAS no. 114882-65-4 identifier is associated with a peptide that exhibits both pro-inflammatory and anti-inflammatory properties. This dual functionality makes it an attractive candidate for developing dual-action therapeutics that can target multiple pathways simultaneously. For instance, researchers have explored its potential in mitigating the symptoms of inflammatory bowel disease by modulating immune responses and reducing intestinal permeability.
One of the most compelling aspects of gamma-preprotachykinin amide is its interaction with the tachykinin receptor family. These receptors are known to be involved in a wide range of biological processes, including smooth muscle contraction, neurotransmitter release, and cell migration. By selectively targeting these receptors, researchers aim to develop drugs that can provide more precise and effective treatments for various diseases. For example, studies have shown that gamma-preprotachykinin amide can attenuate excessive neurotransmitter release in conditions like epilepsy and migraine headaches.
The synthesis and characterization of gamma-preprotachykinin amide (CAS no. 114882-65-4) have been refined through advanced chemical techniques. Solid-phase peptide synthesis (SPPS) is commonly employed to produce this compound with high purity and yield. Techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are utilized to confirm its structural integrity and quantify its concentration in solution.
Recent advancements in computational chemistry have also contributed to our understanding of gamma-preprotachykinin amide's behavior. Molecular docking studies have been conducted to predict how this peptide interacts with its target receptors at the atomic level. These simulations provide valuable insights into the design of analogs with enhanced potency and selectivity. Additionally, computational modeling has helped identify potential binding sites that could be exploited for drug development.
The therapeutic potential of gamma-preprotachykinin amide has not gone unnoticed by pharmaceutical companies. Several clinical trials are underway to evaluate its efficacy in treating chronic pain syndromes and inflammatory disorders. The results from these trials are expected to provide further evidence supporting its use as a lead compound for novel therapeutics. Moreover, the compound's mechanism of action offers a unique perspective on how peptides can be harnessed for medical applications.
In conclusion, gamma-preprotachykinin amide (CAS no. 114882-65-4) represents a significant advancement in peptide-based drug development. Its multifaceted roles in pain modulation, inflammation, and cardiovascular regulation make it a promising candidate for treating a variety of diseases. As research continues to uncover new aspects of its biology, we can anticipate even more innovative applications emerging from this field.
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